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Compound of Interest

Compound Name: 5,6-Dimethoxypicolinaldehyde

Cat. No.: B169520 Get Quote

5,6-Dimethoxypicolinaldehyde: A Technical
Guide
CAS Number: 106331-68-4

This technical guide provides a comprehensive overview of 5,6-Dimethoxypicolinaldehyde, a

heterocyclic aromatic aldehyde. The information is intended for researchers, scientists, and

professionals in drug development and organic synthesis.

Chemical and Physical Properties
5,6-Dimethoxypicolinaldehyde is a solid, white to off-white compound.[1] Its chemical

structure features a pyridine ring substituted with a formyl group and two methoxy groups. A

summary of its key properties is presented in the table below. It is important to note that some

of the physical properties are predicted values from computational models due to a lack of

experimentally determined data in published literature.
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Property Value Source

Molecular Formula C₈H₉NO₃ [1][2][3]

Molecular Weight 167.16 g/mol [1][2]

CAS Number 106331-68-4 [1][2][3]

Appearance White to off-white solid [1]

Boiling Point (Predicted) 257.7 ± 35.0 °C at 760 mmHg [2]

Density (Predicted) 1.174 ± 0.06 g/cm³ [2]

Storage Temperature 2-8°C, under inert atmosphere [2][3]

SMILES O=Cc1nc(OC)c(OC)cc1 [3]
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Synthesis
A detailed, peer-reviewed synthesis protocol for 5,6-Dimethoxypicolinaldehyde is not readily

available in the scientific literature. However, a plausible synthetic route can be proposed

based on established organic chemistry methodologies for analogous compounds. A common

approach would be the oxidation of the corresponding hydroxymethylpyridine or

methylpyridine.

Illustrative Experimental Protocol: Oxidation of (5,6-
dimethoxypyridin-2-yl)methanol
Disclaimer: The following is a generalized, theoretical protocol and has not been experimentally

validated for this specific compound. It should be adapted and optimized by a qualified chemist.

Materials:

(5,6-dimethoxypyridin-2-yl)methanol

Manganese dioxide (activated)
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Dichloromethane (anhydrous)

Magnesium sulfate (anhydrous)

Celatom® or diatomaceous earth

Procedure:

To a solution of (5,6-dimethoxypyridin-2-yl)methanol (1 equivalent) in anhydrous

dichloromethane, add activated manganese dioxide (5-10 equivalents).

Stir the resulting suspension vigorously at room temperature.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion of the reaction, filter the mixture through a pad of Celatom® to remove the

manganese dioxide.

Wash the filter cake with additional dichloromethane.

Combine the organic filtrates and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude

5,6-Dimethoxypicolinaldehyde.

The crude product may be purified by column chromatography on silica gel or by

recrystallization.
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Generalized Synthesis Workflow

Start with (5,6-dimethoxypyridin-2-yl)methanol

Oxidation with MnO2 in Dichloromethane

Monitor reaction by TLC/LC-MS

Filter through Celatom®

Dry organic phase with MgSO4

Concentrate under reduced pressure

Purify by column chromatography or recrystallization

5,6-Dimethoxypicolinaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 5,6-Dimethoxypicolinaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b169520?utm_src=pdf-body-img
https://www.benchchem.com/product/b169520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
There is currently a lack of published research on the specific biological activities and

applications of 5,6-Dimethoxypicolinaldehyde in drug development. Its structural features,

however, suggest potential areas for investigation. As a functionalized pyridine, it could serve

as a key intermediate in the synthesis of more complex molecules with potential therapeutic

properties.

For context, other substituted pyridine and benzaldehyde derivatives have shown a wide range

of biological activities. For example, some pyridine-containing compounds are investigated for

their potential as kinase inhibitors, while various substituted benzaldehydes are explored for

anticancer and antimicrobial properties. It is important to emphasize that these are general

observations of related chemical classes, and the specific activity of 5,6-
Dimethoxypicolinaldehyde remains to be determined through biological screening and

evaluation.

Signaling Pathways
As of the current date, there are no studies in the scientific literature that link 5,6-
Dimethoxypicolinaldehyde to any specific signaling pathways. Elucidating its biological

targets and mechanism of action would require dedicated pharmacological studies.
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Caption: Logical structure of the information presented in this technical guide.

Safety and Handling
Safety information for 5,6-Dimethoxypicolinaldehyde is available from various chemical

suppliers. It is classified as an irritant and may cause skin and eye irritation. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
5,6-Dimethoxypicolinaldehyde is a readily available chemical intermediate with potential for

use in organic synthesis. While its physical and chemical properties are partially characterized,

its biological activity and potential applications in drug discovery remain largely unexplored.

This presents an opportunity for further research to investigate its pharmacological profile and

to utilize it as a building block for novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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